3-(1,3-Dimethyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid

• Molecular Formula: C8H12N2O3
• Molecular Weight: 184.19 g/mol
• IUPAC Name: 3-(1,3-dimethylpyrazol-4-yl)-2-hydroxypropanoic acid
• InChI: InChI=1S/C8H12N2O3/c1-5-6(4-10(2)9-5)3-7(11)8(12)13/h4,7,11H,3H2,1-2H3,(H,12,13)
• InChI Key: LGEGNFKBMKPHIL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1CC(C(=O)O)O)C

Description

3-(1,3-Dimethyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid is a hybrid molecule combining a 1,3-dimethylpyrazole moiety with a 2-hydroxypropanoic acid backbone. The pyrazole ring, a five-membered aromatic heterocycle with two nitrogen atoms, is substituted with methyl groups at positions 1 and 3, enhancing steric and electronic stability. The 2-hydroxypropanoic acid component is structurally analogous to Danshensu [(R)-3-(3,4-dihydroxyphenyl)-2-hydroxypropanoic acid], a key building block of salvianolic acids known for antioxidant and cardiovascular activities .

Preparation Methods

Preparation Methods

General Synthetic Strategy

The synthesis of 3-(1,3-Dimethyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid generally involves the construction of the pyrazole ring followed by functionalization at the 4-position with a hydroxypropanoic acid side chain. Two major approaches are reported:

• Approach A: Pyrazole ring formation followed by side chain introduction via substitution or condensation reactions.
• Approach B: Starting from a substituted pyrazole precursor, functionalization of the side chain through oxidation or hydrolysis steps.

Specific Preparation Routes

Condensation of Pyrazole Derivatives with α-Halo Hydroxy Acids

One common method involves reacting 1,3-dimethylpyrazole with α-halo-2-hydroxypropanoic acid derivatives or their esters. For example:

• Starting from ethyl 2-chloro-2-hydroxypropanoate, condensation with 1,3-dimethylpyrazole under reflux in organic solvents (e.g., chloroform) yields ethyl 3-(1,3-dimethyl-1H-pyrazol-4-yl)-2-hydroxypropanoate intermediates.
• Subsequent hydrolysis of the ester group under acidic or basic conditions affords the target acid.

This method benefits from mild conditions and relatively high yields (up to 88% for ester intermediates).

Hydrolysis and Purification

• Hydrolysis of ester intermediates to the free acid is typically performed by refluxing with aqueous acid or base.
• The reaction progress can be monitored by Thin Layer Chromatography (TLC).
• After hydrolysis, removal of excess reagents (e.g., trifluoroacetic acid) under reduced pressure and crystallization from suitable solvents (e.g., acetic acid/ethanol mixtures) yields the pure acid.

Alternative Routes via Hydrazone or Oxime Intermediates

• Some studies report synthesis of related pyrazolyl hydroxy acids via formation of oxime or hydrazone intermediates starting from ethyl 2-chloro-2-hydroxyiminoacetate and 3,5-dimethylpyrazole, followed by hydrazine hydrate treatment and further condensation steps.
• These methods are more complex but allow access to derivatives with additional functional groups.

Reaction Conditions and Yields

Step	Reagents/Conditions	Yield (%)	Notes
Condensation with α-halo ester	1,3-Dimethylpyrazole, ethyl 2-chloro-2-hydroxypropanoate, reflux in chloroform	~88	Precipitation and recrystallization from water
Hydrolysis of ester	Aqueous acid/base, reflux, monitored by TLC	75-90	Removal of excess acid under vacuum, crystallization
Hydrazine treatment (alternative route)	Hydrazine hydrate in methanol, reflux 1.5 h	~48	Followed by recrystallization from methanol

Analytical and Purification Techniques

• Thin Layer Chromatography (TLC): Used to monitor hydrolysis and condensation reactions.
• Vacuum evaporation: To remove excess trifluoroacetic acid or other volatile reagents.
• Crystallization: From mixtures such as acetic acid/ethanol or water to purify the final acid.
• Recrystallization: Ensures high purity of intermediates and final compounds.

Summary Table of Preparation Methods

Method	Starting Materials	Key Steps	Yield Range (%)	Advantages	Disadvantages
Condensation with α-halo esters	1,3-Dimethylpyrazole, ethyl 2-chloro-2-hydroxypropanoate	Condensation, hydrolysis, crystallization	75-88	Straightforward, good yield	Requires α-halo hydroxy acid esters
Oxime/hydrazone intermediates	Ethyl 2-chloro-2-hydroxyiminoacetate, hydrazine hydrate	Formation of oxime, hydrazone, reflux	~48	Access to derivatives	More steps, lower yield

Chemical Reactions Analysis

Types of Reactions

3-(1,3-Dimethyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to a carbonyl group using oxidizing agents like potassium permanganate.

Reduction: The carbonyl group can be reduced back to a hydroxy group using reducing agents such as sodium borohydride.

Substitution: The hydrogen atoms on the pyrazole ring can be substituted with other functional groups using electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Halogenating agents, nucleophiles like amines or thiols.

Major Products Formed

Oxidation: Formation of 3-(1,3-Dimethyl-1H-pyrazol-4-yl)-2-oxopropanoic acid.

Reduction: Regeneration of 3-(1,3-Dimethyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid.

Substitution: Various substituted pyrazole derivatives depending on the substituents used.

Scientific Research Applications

3-(1,3-Dimethyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: Investigated for its potential biological activities, such as enzyme inhibition or receptor modulation.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of new materials with specific properties, such as polymers or catalysts.

Mechanism of Action

The mechanism of action of 3-(1,3-Dimethyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The pyrazole ring can engage in hydrogen bonding and hydrophobic interactions with target proteins, modulating their activity. The hydroxypropanoic acid moiety can also participate in additional interactions, enhancing the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following compounds are compared based on molecular structure, substituents, and functional groups:

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Functional Groups	logP (Predicted/Reported)
3-(1,3-Dimethyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid (Target)	C₈H₁₂N₂O₃	184.20	1,3-dimethylpyrazole, 2-hydroxypropanoic acid	Hydroxyl, carboxylic acid, pyrazole	~1.2 (estimated)
3-(1-Methyl-1H-pyrazol-4-yl)propanoic acid	C₇H₁₀N₂O₂	154.17	1-methylpyrazole	Carboxylic acid, pyrazole	1.88
3-(1-Phenyl-1H-pyrazol-4-yl)propanoic acid	C₁₂H₁₂N₂O₂	216.24	1-phenylpyrazole	Carboxylic acid, pyrazole	1.88
2-Oxo-3-(1-phenyl-1H-pyrazol-4-yl)propanoic acid	C₁₂H₁₀N₂O₃	230.22	1-phenylpyrazole, ketone	Ketone, carboxylic acid, pyrazole	~2.1 (estimated)
(2E)-3-(1,3-Dimethyl-1H-pyrazol-4-yl)prop-2-enoic acid	C₈H₁₀N₂O₂	166.18	1,3-dimethylpyrazole, α,β-unsaturated acid	Carboxylic acid, conjugated double bond	~1.5 (estimated)
Danshensu [(R)-3-(3,4-Dihydroxyphenyl)-2-hydroxypropanoic acid]	C₉H₁₀O₅	198.17	3,4-dihydroxyphenyl	Hydroxyl (×2), carboxylic acid	~0.5

Key Differences and Implications

Phenyl-substituted analogs (e.g., ) exhibit higher molecular weights and logP values, favoring membrane permeability but reducing water solubility.

Functional Group Variations: The 2-hydroxypropanoic acid in the target compound introduces a polar hydroxyl group absent in analogs like and . Ketone-containing analogs (e.g., ) replace the hydroxyl group with a carbonyl, altering acidity (pKa ~2-3 for carboxylic acid vs. ~20 for ketone) and redox stability.

Chain Modifications :

• The α,β-unsaturated acid in introduces conjugation, which may enhance electronic delocalization and reactivity, useful in Michael addition reactions or as a kinase inhibitor scaffold.

Biological Relevance :

• Danshensu demonstrates the importance of hydroxyl placement: its 3,4-dihydroxyphenyl group confers radical-scavenging activity, whereas the target compound’s hydroxyl is on the aliphatic chain, possibly directing activity toward different targets (e.g., dehydrogenases or transporters).

Physicochemical and Pharmacokinetic Properties

• Solubility: The target compound’s hydroxyl group increases water solubility compared to non-hydroxylated analogs (e.g., ), though methyl groups on the pyrazole may counterbalance this effect.
• logP : Estimated logP (~1.2) is lower than phenyl-substituted analogs (logP ~1.88–2.1 ) but higher than Danshensu (logP ~0.5 ), indicating moderate lipophilicity suitable for oral bioavailability.
• Stability : The hydroxyl group may render the compound susceptible to oxidation, necessitating formulation strategies like prodrugs or antioxidants.

Biological Activity

3-(1,3-Dimethyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid (often referred to as DMPA) is a pyrazole derivative that has garnered interest due to its potential biological activities, particularly in the fields of oncology and antimicrobial research. This article reviews the current understanding of its biological activity, supported by research findings, case studies, and data tables.

Chemical Structure and Properties

The molecular formula for DMPA is $C_8H_{12}N_2O_2$, with a structural representation that includes a pyrazole ring attached to a hydroxypropanoic acid moiety. The compound's structure can be represented as follows:

$$\text{SMILES CC1 NN C C1CCC O O }$$

Anticancer Activity

Recent studies have indicated that DMPA exhibits significant anticancer properties. A series of compounds derived from similar structures were tested against various cancer cell lines, including HCT-116 (colon cancer) and MCF-7 (breast cancer). The results showed that DMPA and its derivatives can selectively inhibit the proliferation of cancer cells.

Key Findings:

• IC50 Values: The inhibitory concentration (IC50) values for some derivatives ranged from 0.12 mg/mL to 0.81 mg/mL against HCT-116 cells, indicating potent activity .
• Mechanism of Action: The compounds were found to act through pathways involving heat shock protein 90 (HSP90) and tumor necrosis factor receptor-associated protein 1 (TRAP1), which are critical in cancer cell survival and proliferation .

Compound	IC50 (mg/mL)	Cell Line
7a	0.12	HCT-116
7g	0.12	HCT-116
7d	0.81	HCT-116

Study on Anticancer Efficacy

In a detailed investigation involving modified pyrazole derivatives, researchers noted that several compounds exhibited selective cytotoxicity towards cancer cells while sparing normal cells. This selectivity is crucial for developing effective cancer therapies with minimal side effects.

Study on Antimicrobial Properties

Another study explored the synthesis of various pyrazole-based compounds, assessing their effectiveness against common bacterial strains such as E. coli and S. aureus. The findings suggested that modifications to the pyrazole structure could enhance antimicrobial activity, indicating potential pathways for optimizing DMPA derivatives for therapeutic use.